4-(2-bromoethyl)-1H-pyrazole hydrobromide

4-(2-bromoethyl)-1H-pyrazole hydrobromide (CAS 1803601-03-7) is a bifunctional heterocyclic building block featuring a reactive alkyl bromide tethered to the C4 position of a pyrazole ring. It is primarily procured as a critical electrophilic precursor for synthesizing pyrazole-containing pharmaceuticals, agrochemicals, and advanced materials. The presence of the hydrobromide salt is a deliberate formulation choice that protonates the pyrazole nitrogen, neutralizing its nucleophilicity to ensure long-term shelf stability and consistent batch-to-batch purity. This compound serves as a highly efficient C2-linker for appending the versatile pyrazole pharmacophore onto diverse molecular scaffolds via SN2 displacement [1].

Substituting 4-(2-bromoethyl)-1H-pyrazole hydrobromide with its free base equivalent or a chloro-analog introduces severe process risks. The free base form is highly susceptible to spontaneous intermolecular self-alkylation, where the nucleophilic pyrazole nitrogen of one molecule attacks the electrophilic bromoethyl group of another, leading to rapid oligomerization and purity degradation during storage. Conversely, substituting with the more stable 4-(2-chloroethyl)-1H-pyrazole significantly reduces electrophilic reactivity, often necessitating harsh reaction conditions (e.g., high temperatures, extended times, or iodide catalysis) that can degrade sensitive substrates or lower overall synthetic yields. Procuring the hydrobromide salt of the bromo-derivative balances high reactivity with essential storage stability [1].

Self-Alkylation Suppression via Salt Form

The free base form of 4-(2-bromoethyl)-1H-pyrazole possesses both a nucleophilic center (pyrazole nitrogen) and an electrophilic center (alkyl bromide), making it intrinsically unstable due to spontaneous intermolecular N-alkylation. Formulation as the hydrobromide salt completely protonates the basic nitrogen, deactivating its nucleophilicity. This salt formation extends the shelf life from days/weeks for the free base (which rapidly forms oligomeric impurities) to >12 months at 2-8 °C for the HBr salt, ensuring consistent purity for downstream synthesis[1].

Procuring the HBr salt prevents costly material degradation and ensures reproducible stoichiometry in subsequent synthetic steps.

Enhanced SN2 Reactivity over Chloro Analogs

In standard nucleophilic substitution reactions, the bromoethyl moiety demonstrates significantly faster kinetics compared to the chloroethyl analog. The weaker carbon-bromine bond allows for efficient SN2 displacement at mild temperatures (typically 20-60 °C), whereas 4-(2-chloroethyl)-1H-pyrazole often requires temperatures exceeding 100 °C or the addition of Finkelstein catalysts (e.g., NaI). This higher reactivity translates to higher isolated yields and fewer thermal degradation byproducts [1].

The superior leaving group ability of the bromide allows for milder reaction conditions, preserving the integrity of complex or thermally sensitive substrates.

Orthogonal Functionalization via C4 Substitution

The regiochemistry of 4-(2-bromoethyl)-1H-pyrazole hydrobromide provides distinct synthetic advantages over its N-alkylated isomer, 1-(2-bromoethyl)-1H-pyrazole. Because the reactive bromoethyl tether is located at the C4 position, the N1/N2 positions of the pyrazole ring remain available for subsequent or orthogonal functionalization, such as N-arylation (Ullmann/Chan-Lam coupling) or metal coordination. This allows the molecule to act as a bifunctional linker, whereas the 1-substituted isomer has its nitrogen blocked, limiting its utility in complex scaffold assembly [1].

This specific regiochemistry is essential for buyers designing multi-functional ligands, MOFs, or complex pharmaceutical intermediates.

Pyrazole-Containing API Synthesis

Leveraging its high SN2 reactivity and stable salt form, this compound is ideal for appending the pyrazole pharmacophore onto amine- or hydroxyl-bearing drug scaffolds. The mild reaction conditions permitted by the bromo leaving group prevent degradation of complex API intermediates [1].

MOF and Coordination Ligand Development

Due to its C4-substitution pattern, the free N-H groups of the pyrazole ring remain accessible. After the bromoethyl group is anchored to a solid support or core molecule, the pyrazole moiety can be utilized for transition metal coordination or the construction of advanced MOFs [2].

N-Alkyl/Aryl Pyrazole Library Synthesis

The orthogonal reactivity profile of this building block allows chemists to first perform nucleophilic substitution at the bromoethyl site, followed by directed N-arylation (e.g., Chan-Lam coupling) at the pyrazole nitrogen, enabling the rapid generation of diverse chemical libraries for high-throughput screening[3].